Nivolumab
Nivolumab
Nivolumab, also named Opdivo, is a monoclonal antibody used to treat advanced non-small cell lung cancer (NSCLC) by inhibiting a cellular pathway called programmed death-1(PD-1). Nivolumab binds to PD-1 which is on the surface of T cells, thereby blocking the immunosuppressive signaling pathway triggered by PD-1/PD-2 and restoring the antitumor function of T cells. Nivolumab binds to CHO cells expressing PD-1 with an EC50 of 1.66 nM, but does not bind to the parental CHO cell line. Nivolumab binds to PD-1 on activated T cells with an EC50 of 0.64 nM. Nivolumab also inhibits the interaction between PD-1 and its ligands, PD-L1 and PD-L2, with IC50 values of 2.52 and 2.59 nM, respectively. It is a type of immunotherapy and works as a checkpoint inhibitor, blocking a signal that prevents activation of T cells from attacking the cancer.
Brand Name:
Vulcanchem
CAS No.:
946414-94-4
VCID:
VC0001332
InChI:
SMILES:
Molecular Formula:
C6362H9862N1712O1995S42
Molecular Weight:
143599.39 g·mol−1
Nivolumab
CAS No.: 946414-94-4
APIs
VCID: VC0001332
Molecular Formula: C6362H9862N1712O1995S42
Molecular Weight: 143599.39 g·mol−1
| CAS No. | 946414-94-4 |
|---|---|
| Product Name | Nivolumab |
| Molecular Formula | C6362H9862N1712O1995S42 |
| Molecular Weight | 143599.39 g·mol−1 |
| Description | Nivolumab, also named Opdivo, is a monoclonal antibody used to treat advanced non-small cell lung cancer (NSCLC) by inhibiting a cellular pathway called programmed death-1(PD-1). Nivolumab binds to PD-1 which is on the surface of T cells, thereby blocking the immunosuppressive signaling pathway triggered by PD-1/PD-2 and restoring the antitumor function of T cells. Nivolumab binds to CHO cells expressing PD-1 with an EC50 of 1.66 nM, but does not bind to the parental CHO cell line. Nivolumab binds to PD-1 on activated T cells with an EC50 of 0.64 nM. Nivolumab also inhibits the interaction between PD-1 and its ligands, PD-L1 and PD-L2, with IC50 values of 2.52 and 2.59 nM, respectively. It is a type of immunotherapy and works as a checkpoint inhibitor, blocking a signal that prevents activation of T cells from attacking the cancer. |
| Synonyms | Nivolumab; BMS 936558; MDX 1106; ONO 4538; Opdivo;Anti-PD-1 human monoclonal antibody MDX-1106.; BMS 936558; BMS-936558; HSDB 8256; MDX 1106; MDX-1106; Nivolumab; ONO 4538; ONO-4538; Opdivo; UNII-31YO63LBSN; |
| Reference | 1. Rajan A, Kim C, Heery CR, Guha U, Gulley JL. Nivolumab, anti-programmed death-1 (PD-1) monoclonal antibody immunotherapy: Role in advanced cancers. Hum Vaccin Immunother. 2016 Sep;12(9):2219-31. doi: 10.1080/21645515.2016.1175694. Epub 2016 May 2. PMID: 27135835; PMCID: PMC5027703. 2. Caponnetto S, Draghi A, Borch TH, Nuti M, Cortesi E, Svane IM, Donia M. Cancer immunotherapy in patients with brain metastases. Cancer Immunol Immunother. 2018 May;67(5):703-711. doi: 10.1007/s00262-018-2146-8. Epub 2018 Mar 8. PMID: 29520474. 3. de Filette J, Andreescu CE, Cools F, Bravenboer B, Velkeniers B. A Systematic Review and Meta-Analysis of Endocrine-Related Adverse Events Associated with Immune Checkpoint Inhibitors. Horm Metab Res. 2019 Mar;51(3):145-156. doi: 10.1055/a-0843-3366. Epub 2019 Mar 12. PMID: 30861560. 4. Waterhouse D, Horn L, Reynolds C, Spigel D, Chandler J, Mekhail T, Mohamed M, Creelan B, Blankstein KB, Nikolinakos P, McCleod MJ, Li A, Oukessou A, Agrawal S, Aanur N. Safety profile of nivolumab administered as 30-min infusion: analysis of data from CheckMate 153. Cancer Chemother Pharmacol. 2018 Apr;81(4):679-686. doi: 10.1007/s00280-018-3527-6. Epub 2018 Feb 13. PMID: 29442139. |
| Last Modified | Aug 20 2021 |
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